Cas no 21967-06-6 (Guanosine, N-acetyl-)

• Product Name: Guanosine, N-acetyl-
• CAS No: 21967-06-6
• MF: C₁₂H₁₅N₅O₆
• MW: 325.277402162552
• CID: 1405036
• PubChem ID: 135440620
• Update Time: 2025-04-20

Guanosine, N-acetyl- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-acetyl-
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]acetamide
• DTXSID70446613
• 21967-06-6
• DRQVWLARUSPKKB-IOSLPCCCSA-N
• N-Acetyl Guanosine
• N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}acetamide
• N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)acetamide
• SCHEMBL382556

• Inchi： 1S/C12H15N5O6/c1-4(19)14-12-15-9-6(10(22)16-12)13-3-17(9)11-8(21)7(20)5(2-18)23-11/h3,5,7-8,11,18,20-21H,2H2,1H3,(H2,14,15,16,19,22)/t5-,7-,8-,11-/m1/s1
• InChI Key： DRQVWLARUSPKKB-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NC(C)=O)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 325.10235
• Monoisotopic Mass: 325.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 158.3